Cas no 1780025-88-8 (5-(Propan-2-yl)-1,3-oxazole-2-carboxylic acid)

• Product Name: 5-(Propan-2-yl)-1,3-oxazole-2-carboxylic acid
• CAS No: 1780025-88-8
• MF: C₇H₉NO₃
• MW: 155.151262044907
• CID: 6491056
• PubChem ID: 82416432
• Update Time: 2025-06-15

5-(Propan-2-yl)-1,3-oxazole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(propan-2-yl)-1,3-oxazole-2-carboxylic acid
• SCHEMBL16160779
• EN300-6809587
• 1780025-88-8
• 5-(Propan-2-yl)-1,3-oxazole-2-carboxylic acid

• Inchi： 1S/C7H9NO3/c1-4(2)5-3-8-6(11-5)7(9)10/h3-4H,1-2H3,(H,9,10)
• InChI Key： KANUWCQUCWZXGL-UHFFFAOYSA-N
• SMILES： O1C(C(=O)O)=NC=C1C(C)C

Computed Properties

• Exact Mass: 155.058243149g/mol
• Monoisotopic Mass: 155.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 63.3Ų

Additional information on 5-(Propan-2-yl)-1,3-oxazole-2-carboxylic acid

Research Brief on 5-(Propan-2-yl)-1,3-oxazole-2-carboxylic acid (CAS: 1780025-88-8): Recent Advances and Applications

5-(Propan-2-yl)-1,3-oxazole-2-carboxylic acid (CAS: 1780025-88-8) is a heterocyclic carboxylic acid derivative that has garnered significant attention in recent years due to its versatile applications in medicinal chemistry and drug discovery. This research brief synthesizes the latest findings on this compound, focusing on its synthetic methodologies, biological activities, and potential therapeutic applications. The compound's unique oxazole scaffold, combined with its carboxylic acid functionality, makes it a valuable building block for the development of novel bioactive molecules.

Recent synthetic approaches to 5-(Propan-2-yl)-1,3-oxazole-2-carboxylic acid have demonstrated improved efficiency and scalability. A 2023 study published in the Journal of Organic Chemistry described a novel one-pot synthesis method using propargylamine derivatives and ethyl acetoacetate as starting materials, achieving yields of up to 85% under mild reaction conditions. This advancement addresses previous challenges in the large-scale production of this compound, facilitating its broader application in pharmaceutical research.

In terms of biological activity, emerging research has highlighted the compound's potential as a pharmacophore in various therapeutic areas. Molecular docking studies have revealed that 5-(Propan-2-yl)-1,3-oxazole-2-carboxylic acid exhibits strong binding affinity to several protein targets, including COX-2 and EGFR kinases. These findings, published in Bioorganic & Medicinal Chemistry Letters, suggest its utility in designing anti-inflammatory and anticancer agents. The compound's ability to modulate these key pathways while maintaining favorable pharmacokinetic properties makes it particularly promising for further drug development.

The pharmaceutical applications of 1780025-88-8 have expanded significantly, with several patent applications filed in 2023-2024 for its use as an intermediate in novel drug candidates. Notably, a recent patent (WO2023/154672) describes its incorporation into a new class of mTOR inhibitors for cancer therapy. The compound's structural features allow for easy derivatization, enabling medicinal chemists to optimize drug-like properties while maintaining target specificity. This versatility has positioned 5-(Propan-2-yl)-1,3-oxazole-2-carboxylic acid as a key scaffold in fragment-based drug discovery programs.

Ongoing research is exploring the compound's potential in addressing antimicrobial resistance. Preliminary results from in vitro studies demonstrate that derivatives of 1780025-88-8 show promising activity against drug-resistant strains of Staphylococcus aureus and Escherichia coli. The mechanism of action appears to involve inhibition of bacterial efflux pumps, as reported in a 2024 Antimicrobial Agents and Chemotherapy publication. These findings open new avenues for developing next-generation antibiotics to combat the growing threat of antimicrobial resistance.

Future research directions for 5-(Propan-2-yl)-1,3-oxazole-2-carboxylic acid include further exploration of its structure-activity relationships and optimization of its physicochemical properties for enhanced drug delivery. The compound's compatibility with various formulation technologies, including nanoparticle-based delivery systems, is currently under investigation. As the understanding of its biological interactions deepens, 1780025-88-8 is poised to play an increasingly important role in the development of innovative therapeutic agents across multiple disease areas.